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Introduction to Oxygen-19

Oxygen-19 (*°0) is a short-lived radioisotope of oxygen with a nucleus containing 8 protons
and 11 neutrons. While not having direct practical applications in medicine or industry due to its
brief existence, °0 is a valuable tool in fundamental nuclear physics research. Its study
provides insights into nuclear structure, particularly the arrangement of nucleons in neutron-rich
nuclei, and serves as a test for theoretical models of the atomic nucleus. This document
provides an overview of the applications of °0O in nuclear physics, along with protocols for its
production and measurement.

Nuclear Properties of Oxygen-19

A summary of the key nuclear properties of Oxygen-19 is presented in the table below. This
data is essential for planning experiments and for the analysis of experimental results.
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Property Value

Half-life (T1/2) 26.470(6) s
Decay Mode 100% B~ decay
Daughter Nucleus 19F

Spin and Parity (J*1T) 5/2+

Mass Excess 3.33289 MeV
Beta Decay Energy (Q_B") 4.8203(26) MeV

1.4425(14) MeV (54.4%), 2.1032(15) MeV

Primary Beta Energies (Intensity) (45.4%)
. 0

0.197142(4) MeV (95.9%), 1.356843(8) MeV

Primary Gamma Energies (Intensit
y gies ( y) (50.4%)

Applications in Nuclear Physics Research

The primary utility of Oxygen-19 in nuclear physics lies in the study of nuclear structure and
reaction dynamics.

o Shell Model Studies: The nuclear shell model is a cornerstone of nuclear theory, describing
the arrangement of protons and neutrons in discrete energy levels or "shells." Oxygen-19,
with its neutron number of 11, provides a testing ground for shell model calculations in
neutron-rich isotopes. By studying the energy levels and decay properties of °0 and its
daughter nucleus 1°F, researchers can validate and refine the theoretical predictions of the
shell model.

» Neutron Capture Cross-Section Measurements: The 80(n,y)°O reaction is of interest in
nuclear astrophysics, particularly in understanding nucleosynthesis in certain stellar
environments. Accurate measurements of the cross-section of this reaction help to constrain
models of stellar evolution and element formation.

» Spectral Interference in Neutron Activation Analysis (NAA): In the technique of in-vivo
neutron activation analysis (IVNAA) used for elemental composition studies in biological
samples, the production of 1°0O from the activation of naturally occurring 80 in water can be
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a source of spectral interference. The gamma rays emitted from the decay of °O can overlap
with the signals from the elements of interest, necessitating careful analysis and correction.

Production of Oxygen-19

Oxygen-19 is an artificially produced radionuclide. The most common method for its production
is through the neutron capture reaction on a stable isotope of oxygen, Oxygen-18.

Production via *80(n,y)*°0 Reaction

This method involves the irradiation of a target enriched in Oxygen-18 with a source of
neutrons. The effective cross-section for this reaction with thermal neutrons is approximately
2.2 x 107 barns.

» Target Preparation:

o Prepare a sample of water enriched in Oxygen-18 (H2180). The level of enrichment will
determine the final yield of 1°O.

o Encapsulate the enriched water in a sealed, high-purity quartz or polyethylene vial suitable
for irradiation in a nuclear reactor or with a neutron generator.

e Irradiation:

o Place the encapsulated target in a high-flux neutron environment. A research nuclear
reactor is a common source of the required neutron flux.

o The irradiation time should be optimized based on the half-life of 1°0 (26.470 s). An
irradiation time of 1-2 half-lives is typically sufficient to approach saturation activity.

e Post-Irradiation Handling:

o Rapidly transfer the irradiated target from the irradiation position to the experimental
setup. Pneumatic transfer systems are often employed for this purpose to minimize decay
losses.

o All handling of the irradiated target must be performed with appropriate radiation shielding
and safety precautions due to the presence of ionizing radiation.
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e Measurement:

o Position the irradiated target in front of a suitable detector system for the intended
measurement (e.g., a high-purity germanium detector for gamma-ray spectroscopy).

o Commence data acquisition immediately to capture the decay of the short-lived 1°O.

Experimental Setups for Studying Oxygen-19

The study of Oxygen-19 typically involves the detection of the beta particles and gamma rays
emitted during its decay.

o Gamma-Ray Spectroscopy: High-purity germanium (HPGe) detectors are the standard for
high-resolution gamma-ray spectroscopy. These detectors allow for the precise
measurement of the energies and intensities of the gamma rays emitted from the decay of
190. The detector is typically surrounded by lead shielding to reduce background radiation.

» Beta Spectroscopy: While less common for 1°0O studies, plastic scintillators or silicon
detectors can be used to measure the energy spectrum of the emitted beta particles.

o Coincidence Measurements: To elucidate the decay scheme, coincidence measurements
can be performed where both a beta particle and a subsequent gamma ray are detected
simultaneously. This helps to establish the relationships between the different energy levels
in the daughter nucleus.

Decay Scheme and Gamma-Ray Spectroscopy of
Oxygen-19

Oxygen-19 decays via beta emission to excited states of Fluorine-19, which then de-excite by
emitting gamma rays. The primary decay branches populate the 1.554 MeV and 0.197 MeV
excited states of 1°F.

The gamma-ray spectrum of *°0O is characterized by two prominent peaks at 197.1 keV and
1356.8 keV. The analysis of these gamma rays provides a clear signature for the presence of
190.
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Visualizations

Neutron Capture
Oxygen-18 (120) 80(n,y)*°0 Oxygen-19 (2°0) De-excitation
Qin enriched water target) (unstable nucleus) Gamma Ray (v)

Click to download full resolution via product page

Caption: Production of Oxygen-19 via neutron capture on Oxygen-18.

190 (Ta/z = 26.47 S)

JAT = 5/2+

4.820 MeV B~ (54.4%)

Click to download full resolution via product page

Caption: Simplified decay scheme of Oxygen-19 to Fluorine-19.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1255936/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-oxygen-19-in-nuclear-physics-research
https://www.benchchem.com/product/b1255936/docs?utm_src=pdf-body#application-notes-and-protocols-for-oxygen-19-in-nuclear-physics-research
https://www.benchchem.com/product/b1255936/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-oxygen-19-in-nuclear-physics-research
https://www.benchchem.com/product/b1255936/docs?utm_src=pdf-body#application-notes-and-protocols-for-oxygen-19-in-nuclear-physics-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

190 Production

ESO Enriched Water Targea

Y

E\Ieutron IrradiatiorD

Rapid Transfer

High-Purity Germanium
(HPGe) Detector
Data Acquisition System
Spectrum Analysis

nergy Spectrum &
Decay Curve

Click to download full resolution via product page
Caption: Experimental workflow for gamma spectroscopy of Oxygen-19.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1255936?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

